Cas no 2171933-43-8 (2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoacetic acid)

• Product Name: 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoacetic acid
• CAS No: 2171933-43-8
• MF: C₂₈H₂₅F₃N₂O₅
• MW: 526.503718137741
• CID: 5998727
• PubChem ID: 165821784
• Update Time: 2025-10-28

2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoacetic acid
• EN300-1530362
• 2171933-43-8
• 2-[N-benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]acetic acid

• Inchi： 1S/C28H25F3N2O5/c29-28(30,31)24(14-25(34)33(16-26(35)36)15-18-8-2-1-3-9-18)32-27(37)38-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23-24H,14-17H2,(H,32,37)(H,35,36)
• InChI Key： GOUMKUAAZWTSIB-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(CC(=O)O)CC1C=CC=CC=1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 526.17155639g/mol
• Monoisotopic Mass: 526.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoacetic acid

2-N-Benzyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-Trifluorobutanamidoacetic Acid: A Comprehensive Overview

2-N-Benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoacetic acid is a highly specialized compound with the CAS number 2171933-43-8. This compound is notable for its complex structure and its potential applications in advanced chemical synthesis and biotechnological research. The molecule combines several key functional groups, including a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a trifluorobutane moiety, making it a versatile building block in organic chemistry.

The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality of the compound. This feature makes the compound particularly valuable in the synthesis of peptides and other bioactive molecules. Recent studies have highlighted the importance of such protecting groups in improving the efficiency and specificity of peptide coupling reactions. For instance, researchers have demonstrated that the use of Fmoc groups can significantly enhance the yield and purity of peptide products in solid-phase synthesis.

The presence of the trifluorobutane moiety introduces unique electronic and steric properties to the molecule. This feature is of particular interest in drug discovery, where fluorinated compounds are often sought after for their improved pharmacokinetic profiles. Recent advancements in medicinal chemistry have underscored the role of fluorinated compounds in modulating drug-target interactions. For example, studies have shown that trifluoromethyl groups can enhance the lipophilicity and metabolic stability of drug candidates, making them more promising leads for therapeutic development.

The benzyl group attached to the nitrogen atom further contributes to the compound's versatility. Benzyl groups are commonly used as protecting groups due to their stability under various reaction conditions. Additionally, they can serve as handles for further functionalization or as part of bioisosteric replacements in drug design. Recent research has explored the use of benzyl-containing compounds in click chemistry and other modular synthetic strategies, highlighting their utility in constructing complex molecular architectures.

From a synthetic perspective, 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoacetic acid is typically synthesized through multi-step processes involving coupling reactions and protecting group strategies. The synthesis often begins with the preparation of intermediates that incorporate the Fmoc group or the trifluorobutane moiety. These intermediates are then subjected to coupling reactions under optimized conditions to assemble the final product. Recent innovations in catalytic methods and green chemistry have provided new avenues for synthesizing such compounds with improved efficiency and reduced environmental impact.

In terms of applications, this compound is widely used as an intermediate in peptide synthesis and other areas of organic synthesis. Its ability to act as both a protecting group and a functional building block makes it an essential reagent in modern chemical laboratories. Moreover, its fluorinated nature positions it as a valuable tool in medicinal chemistry for exploring novel drug candidates with enhanced pharmacokinetic properties.

Recent studies have also explored the use of this compound in bioconjugation chemistry. By leveraging its functional groups, researchers have developed innovative methods for attaching bioactive molecules to larger structures such as proteins or nanoparticles. These applications hold great promise for advancing diagnostics and therapeutic delivery systems.

In conclusion, 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoacetic acid is a multifaceted compound with significant potential across various fields of chemical research. Its unique structure combines several key functional groups that make it an invaluable tool for synthesizing complex molecules and exploring novel therapeutic agents. As research continues to uncover new applications for this compound, its role in advancing chemical science is likely to grow even further.